BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Formylpiperidine chemical compatibility and
reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Formyilpiperidine

Cat. No.: B045042

An In-depth Technical Guide to the Chemical Compatibility and Reactivity of N-
Formylpiperidine

Introduction

N-Formylpiperidine (CAS No. 2591-86-8), also known as 1-piperidinecarboxaldehyde, is a
heterocyclic organic compound derived from piperidine.[1] It is a colorless to pale yellow liquid
at room temperature with a faint, sweet, amine-like odor.[1][2] Structurally, it is an amide,
featuring a formyl group attached to the nitrogen atom of a piperidine ring.[1] This compound
serves as a versatile polar aprotic solvent, with better solubility for hydrocarbons than other
amide solvents like dimethylformamide (DMF).[3][4] It is widely utilized as a key intermediate
and formylating agent in the synthesis of pharmaceuticals, fine chemicals, agrochemicals, and
other complex organic molecules.[1][5][6] Its role is particularly prominent in Vilsmeier-Haack
reactions and in the formylation of organometallic reagents.[5][7]

Physical and Chemical Properties

N-Formylpiperidine is a combustible liquid that is stable under normal storage and handling
conditions.[2][8] It is crucial to store it in a cool, dry, well-ventilated area away from heat,
sparks, open flames, and strong oxidizing agents.[9]

Table 1: Physical and Chemical Properties of N-Formylpiperidine
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Property Value References
Molecular Formula CeH11NO [3][10]
Molecular Weight 113.16 g/mol [3][10]
Appearance .Cleiar, colorless to pale yellow O]
liquid
Boiling Point 222 °C (at 760 mmHgQ) [21[41[13]
Melting/Freezing Point -31°C [2][12]
Density 1.019 g/cm3 (at 25 °C) [2]1[41[13]
Vapor Pressure 0.1 mm Hg (at 25 °C) [2][14]
Refractive Index ~1.484 (n20/D) [2][12][13]
Flash Point 91-102 °C (197-216 °F) [2][41[14]

Solubility

N-Formylpiperidine is noted for its utility as a solvent for both polar and nonpolar compounds.

[11]

Table 2: Solubility Profile of N-Formylpiperidine

Solvent Solubility References

Water Freely soluble / Soluble [1][12]

Ethanol Soluble [1][15]

Acetone Soluble [1]

Dichloromethane Soluble [1]

Ether Soluble [15]

Hexane Soluble [15]
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Chemical Reactivity and Compatibility

N-Formylpiperidine is generally stable but exhibits reactivity typical of a tertiary amide.[2][9] It
IS non-reactive under normal conditions of use, storage, and transport.[2]

Incompatible Materials

e Strong Oxidizing Agents: This is the most frequently cited incompatibility.[16][17][18][19]
Contact with strong oxidants should be avoided.

o Acids and Bases: As an amide, it can undergo hydrolysis under acidic or basic conditions,
although specific reactivity data with common laboratory acids and bases is not detailed in
the provided results. The formyl group can be cleaved under these conditions.[20]

» Heat and Ignition Sources: As a combustible liquid with a relatively high flash point, it should
be kept away from open flames, hot surfaces, and sparks.[8][16][17]

Hazardous Reactions and Decomposition

o Hazardous Reactions: No dangerous reactions are known to occur under normal conditions
of use.[2] Hazardous polymerization has not been reported.[17]

e Hazardous Decomposition Products: When subjected to thermal decomposition or
combustion, N-Formylpiperidine can release toxic and irritating gases, including carbon
monoxide (CO), carbon dioxide (CO3z), and nitrogen oxides (NOx).[17][18]

Reactivity in Organic Synthesis

N-Formylpiperidine is a highly valued reagent in organic synthesis, primarily for its ability to
act as a formylating agent.

» Formylation of Organometallic Reagents: It is an effective reagent for transferring a formyl
group to Grignard and alkyllithium reagents to produce aldehydes.[4] In some cases, it
provides higher yields than DMF.[3][4]

» Vilsmeier-Haack Type Reactions: In conjunction with activating agents like phosphorus
oxychloride (POCI3), it is used for the formylation of aromatic and heteroaromatic
compounds.[5][7][11][21]
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» Amidation and Aminocarbonylation: It serves as a reactant for the direct amidation of azoles
and in palladium-catalyzed aminocarbonylation reactions of aryl halides.[11][14][21]

o Electrochemical Reactions: Anodic methoxylation of N-Formylpiperidine can be performed
in an electrochemical flow cell to produce 2-methoxy-N-formylpiperidine, a precursor to an
N-formyliminium ion.[20]

e Reduction: The formyl group can be reduced. For instance, reduction with lithium aluminum
deuteride (LiAID4) has been used to access deuterated N-methyl piperidines.[20]

Experimental Protocols
Synthesis of N-Formylpiperidine from Piperidine

N-Formylpiperidine is typically prepared by the reaction of piperidine with a formylating agent
such as formic acid.[1][10]

« Title: N-Formylation of Piperidine using Formic Acid and EDCI.
o Objective: To synthesize N-Formylpiperidine via amide coupling.
e Reaction Scheme: Piperidine + Formic Acid - N-Formylpiperidine + H20
o Materials:
o Piperidine (1 equiv)
o Formic acid (5 equiv)
o Sodium bicarbonate (NaHCOs) (10 equiv)
o 1l-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (2 equiv)
o Oxyma (2 equiv)
o Water (H20)

o 1% Hydrochloric acid (HCI)

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9149092.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/f17407
https://www.sigmaaldrich.com/JP/ja/product/aldrich/f17407
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10098938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10098938/
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/n-formylpiperidine-dic10718.html
https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Ethyl acetate (EtOAC)

o Sodium sulfate (Na2S0a)

e Procedure (based on a general procedure for N-formylations[10]):

o Dissolve piperidine (1 equiv), formic acid (5 equiv), sodium bicarbonate (10 equiv), and
Oxyma (2 equiv) in water to a concentration of 0.2-0.3 M.

o Add EDCI (2 equiv) to the solution.

o Stir the reaction mixture at room temperature (~20 °C) for 3 hours.[10]

o Quench the reaction by adding 1% aqueous HCI.[10]

o Extract the agueous phase with ethyl acetate.[10]

o Combine the organic extracts, dry over anhydrous sodium sulfate (Na2S0Oa4), and filter.[10]
o Evaporate the solvent in vacuo.

o Purify the crude product by silica gel chromatography to afford the desired N-
Formylpiperidine.[10]

Formylation of a Grighard Reagent: Synthesis of 3-
Phenylpropionaldehyde

This protocol describes the use of N-Formylpiperidine to formylate a Grignard reagent, a
classic application.[4][22]

Title: Formyl Transfer to a Grignard Reagent with N-Formylpiperidine.

Objective: To synthesize 3-phenylpropionaldehyde from (2-chloroethyl)benzene.

Reaction Scheme: PhCH2CHz2MgCl + CsH1o0NCHO - PhCH2CH2CHO

Materials:

o Magnesium turnings (0.12 mol)

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-formylpiperidine.htm
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Formylpiperidine
http://www.orgsyn.org/demo.aspx?prep=CV7P0451
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

(¢]

[¢]

[¢]

Anhydrous tetrahydrofuran (THF)
lodine (catalytic amount)
(2-chloroethyl)benzene (0.1 mol)

N-Formylpiperidine (0.12 mol)

Procedure (adapted from Organic Syntheses[22]):

In a 1-L three-necked, round-bottomed flask equipped with a stirrer, dropping funnel, and
reflux condenser under a nitrogen atmosphere, place magnesium (0.12 mol), anhydrous
THF (300 mL), and iodine (10 mg).

Prepare a solution of (2-chloroethyl)benzene (0.1 mol) in 50 mL of anhydrous THF and
place it in the dropping funnel.

Add ~2 mL of the chloroethylbenzene solution to the magnesium suspension and gently
heat with a heat gun to initiate the Grignard reaction, as indicated by the disappearance of
the iodine color.

Add the rest of the (2-chloroethyl)benzene solution dropwise to maintain a gentle reflux.

After the addition is complete, stir the solution for an additional 1 hour at room
temperature, then heat at reflux for 8 hours.

Cool the reaction vessel to 0 °C in an ice bath.

Add a solution of N-Formylpiperidine (0.12 mol) in 50 mL of dry THF dropwise. Caution:
Avoid rapid addition, which can cause solidification and hinder mixing.[22] Efficient stirring
is critical.[22]

After the addition, allow the mixture to warm to room temperature and stir for several
hours or overnight.

Workup the reaction by carefully pouring it into a stirred mixture of ice and aqueous acid
(e.g., H2S0a4) to hydrolyze the intermediate and dissolve magnesium salts.
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o Separate the organic layer, extract the aqueous layer with a suitable solvent (e.g., ether),
combine the organic phases, wash, dry, and concentrate.

o Purify the resulting 3-phenylpropionaldehyde by distillation.

Visualizations of Key Reactions and Pathways
Synthesis of N-Formylpiperidine

Synthesis of N-Formylpiperidine
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Caption: Synthesis of N-Formylpiperidine from piperidine and formic acid.

Vilsmeier-Haack Formylation
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Vilsmeier-Haack Formylation Pathway

Vilsmeier Reagent Formation

N-Formylpiperidine POCI3
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[Electrophile] (e.g., Pyrrole)
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Caption: General pathway for Vilsmeier-Haack formylation using N-Formylpiperidine.

Formylation of a Grighard Reagent
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Formylation of a Grignard Reagent

Grignard Reagent
(R-MgX) } __________

Tetrahedral 4 Aqueous Acid ™
Intermediate \.  Workup (H30+) /} AIEEE (RECIRIS)

N-Formylpiperidine 4—‘

Click to download full resolution via product page
Caption: Reaction pathway for the formylation of a Grignard reagent.

Safety and Hazard Summary

N-Formylpiperidine is classified as hazardous. It is harmful if swallowed and toxic in contact
with skin.[2][8] It causes skin and serious eye irritation and may cause respiratory irritation.[3]
[16]

Table 3: GHS Hazard Information for N-Formylpiperidine
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Hazard Class Category Hazard Statement References

o H302: Harmful if
Acute Toxicity, Oral Category 4 [2]
swallowed

H311: Toxic in contact

Acute Toxicity, Dermal  Category 3 ) ) [2]
with skin
Skin H315: Causes skin
: o Category 2 N [18]
Corrosion/Irritation irritation

- H319: Causes serious
Eye Damage/Irritation Category 2 o [2][18]
eye irritation

STOT (Single H335: May cause

Category 3 ) o [18]
Exposure) respiratory irritation
Flammable Liquids Category 4 Combustible liquid [8]

» Handling: Use with adequate ventilation and employ spark-proof tools.[9][17] Avoid contact
with skin, eyes, and clothing.[2][17] Wear appropriate personal protective equipment (PPE),
including gloves, safety goggles, and protective clothing.[17][19]

o Storage: Store locked up in a tightly closed container in a dry, cool, and well-ventilated place
away from heat and incompatible materials.[2][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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